Cas no 1704294-67-6 (3-(2-fluoro-5-methylphenyl)prop-2-en-1-amine)

• Product Name: 3-(2-fluoro-5-methylphenyl)prop-2-en-1-amine
• CAS No: 1704294-67-6
• MF: C₁₀H₁₂FN
• MW: 165.207386016846
• CID: 6239672
• PubChem ID: 108220644
• Update Time: 2025-05-24

3-(2-fluoro-5-methylphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-5-methylphenyl)prop-2-en-1-amine
• 1704294-67-6
• EN300-1857611

• Inchi： 1S/C10H12FN/c1-8-4-5-10(11)9(7-8)3-2-6-12/h2-5,7H,6,12H2,1H3/b3-2+
• InChI Key： GRVONQIJTLHNRX-NSCUHMNNSA-N
• SMILES： FC1=CC=C(C)C=C1/C=C/CN

Computed Properties

• Exact Mass: 165.095377549g/mol
• Monoisotopic Mass: 165.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-fluoro-5-methylphenyl)prop-2-en-1-amine

3-(2-fluoro-5-methylphenyl)prop-2-en-1-amine: A Comprehensive Overview

3-(2-fluoro-5-methylphenyl)prop-2-en-1-amine, also known by its CAS number CAS 1704294-67-6, is a versatile compound with significant applications in various fields, particularly in pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which combines a fluorinated aromatic ring with an enamine functional group, making it highly reactive and suitable for a wide range of chemical transformations.

The synthesis of 3-(2-fluoro-5-methylphenyl)prop-2-en-1-amine typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. For instance, the use of palladium-catalyzed coupling reactions has been reported to enhance the yield and purity of this compound, making it more accessible for industrial applications.

In terms of its properties, 3-(2-fluoro-5-methylphenyl)prop-2-en-1-amine exhibits excellent solubility in organic solvents, which is advantageous for its use in various chemical reactions. Its fluorinated aromatic ring contributes to its stability under harsh conditions, while the enamine group provides reactivity towards nucleophilic attacks. These characteristics make it an ideal building block for constructing complex molecules in drug discovery programs.

Recent studies have highlighted the potential of CAS 1704294-67-6 as a key intermediate in the synthesis of bioactive compounds. For example, researchers have successfully utilized this compound to develop novel antifungal agents with enhanced efficacy against resistant strains of Candida species. The ability of this compound to form stable complexes with metal ions has also opened new avenues for its application in catalysis and materials science.

The demand for 3-(2-fluoro-5-methylphenyl)prop-2-en-1-amines has been steadily increasing due to its role in the development of next-generation pesticides. Its ability to inhibit key enzymes involved in pest metabolism makes it a promising candidate for sustainable agricultural practices. Furthermore, ongoing research into its pharmacokinetic properties is expected to pave the way for its use in targeted drug delivery systems.

In conclusion, CAS 1704294_67_6, or 3-(2-fluoro_5_methylphenyl)prop_2_en_1_amine, stands out as a critical compound with immense potential across multiple industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable asset in modern chemistry. As research continues to uncover new possibilities for this compound, its role in driving innovation is likely to expand further.